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Compound of Interest

1-(2-Amino-5-
Compound Name:
methylphenyl)ethanone

Cat. No.: B1280034

An In-depth Technical Guide to the Chemical Properties of 1-(2-Amino-5-
methylphenyl)ethanone

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and reactivity of 1-(2-Amino-5-methylphenyl)ethanone, also known as
2-Amino-5-methylacetophenone. This compound is a valuable intermediate in organic
synthesis, particularly in the preparation of heterocyclic compounds such as quinolines and
benzodiazepines.[1] This document is intended for researchers, scientists, and professionals in
the field of drug development and medicinal chemistry, offering detailed experimental protocols
and a summary of key data.

Chemical and Physical Properties

1-(2-Amino-5-methylphenyl)ethanone is an organic compound featuring both an amino and a
ketone functional group attached to a substituted aromatic ring.[2] The presence of these two
reactive groups makes it a versatile building block in synthetic chemistry.[1][2] Depending on
the conditions, it can appear as a solid or a liquid and is generally soluble in organic solvents.

[2]

Table 1: Physicochemical Properties of 1-(2-Amino-5-methylphenyl)ethanone
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Property Value Reference
1-(2-amino-5-
IUPAC Name N/A
methylphenyl)ethanone
2'-Amino-5'-
Synonyms [2]
methylacetophenone
CAS Number 25428-06-2 [2]
Molecular Formula CoH11NO [2]
Molecular Weight 149.19 g/mol [2]
Appearance Solid or liquid [2]
Solubility Soluble in organic solvents [2]

Reactivity and Synthetic Applications

The chemical reactivity of 1-(2-Amino-5-methylphenyl)ethanone is characterized by the
interplay of its amino and acetyl functional groups. This dual reactivity makes it a key precursor
in the synthesis of various complex molecules and heterocyclic systems.[1]

o Precursor for Heterocycles: The strategic placement of the amino and acetyl groups is
particularly valuable for synthesizing heterocyclic compounds. It is a key starting material for:

o Quinolines: Through reactions like the Friedlander annulation, this compound can be
reacted with molecules containing a reactive methylene group to form the quinoline core, a
common scaffold in biologically active compounds.[1]

o Benzodiazepines: It can undergo condensation reactions to form benzodiazepines, a class
of psychoactive drugs.[1]

o General Reactivity: The functional groups allow for a range of chemical transformations:

o Nucleophilic Substitution: The amino group can act as a nucleophile, attacking
electrophilic centers to form new C-N or heteroatom-N bonds.[1]
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o Condensation Reactions: The amino and ketone groups can participate in condensation
reactions to form larger molecules.[1][2]

o Oxidation and Reduction: Both the amino and acetyl groups can be subjected to oxidation
or reduction reactions, further expanding its synthetic utility.[1]

Experimental Protocols

The synthesis of 1-(2-Amino-5-methylphenyl)ethanone can be challenging due to the
presence of the activating amino group. Direct Friedel-Crafts acylation of p-toluidine is often
problematic as the Lewis acid catalyst complexes with the amino group, deactivating the
aromatic ring.[1] A common and effective strategy involves the nitration of 4-
methylacetophenone followed by the reduction of the nitro group.

Experimental Protocol: Synthesis via Nitration and Reduction

 Nitration of 4-Methylacetophenone:

o

A nitrating mixture of concentrated nitric acid and sulfuric acid is prepared and maintained
at a low temperature (typically 0°C or below) to control the exothermic reaction.

o 4-methylacetophenone is slowly added to the cooled nitrating mixture with constant
stirring.

o The reaction is carefully monitored to prevent the formation of side products.

o Upon completion, the reaction mixture is poured over ice, and the resulting precipitate, 1-
(5-methyl-2-nitrophenyl)ethanone, is collected by filtration.

o The crude product is washed with cold water and can be further purified by

recrystallization.
¢ Reduction of 1-(5-methyl-2-nitrophenyl)ethanone:

o The intermediate nitro compound is dissolved in a suitable solvent, such as ethanol or
ethyl acetate.
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o Areducing agent is added. Common methods include catalytic hydrogenation (e.g., using
H2 gas with a palladium on carbon catalyst) or chemical reduction (e.g., using tin(Il)
chloride in hydrochloric acid).

o The reaction is monitored by thin-layer chromatography (TLC) until the starting material is
consumed.

o After the reaction is complete, the catalyst is removed by filtration (for catalytic
hydrogenation), or the product is isolated by extraction and neutralization.

o The final product, 1-(2-Amino-5-methylphenyl)ethanone, is purified using techniques
such as column chromatography or recrystallization.

Visualization of Synthetic Pathway

The following diagram illustrates the logical workflow for the synthesis of 1-(2-Amino-5-
methylphenyl)ethanone from 4-methylacetophenone.

Reduction
(e.g., H2/Pd-C or SnCl2/HCI)

4-Methylacetophenone 5 ”2 ':‘ <0 1-(5-Methyl-2-nitrophenyl)ethanone

1-(2-Amino-5-methylphenyl)ethanone

Click to download full resolution via product page

Caption: Synthetic pathway of 1-(2-Amino-5-methylphenyl)ethanone.

Safety and Handling

Appropriate safety precautions should be taken when handling 1-(2-Amino-5-
methylphenyl)ethanone and its precursors. This includes the use of personal protective
equipment (PPE) such as gloves, safety glasses, and a lab coat.[3] All handling should be
performed in a well-ventilated area or a chemical fume hood.[3][4]

 Inhalation: If inhaled, move the individual to fresh air. Seek medical attention if breathing
becomes difficult or if feeling unwell.[3][5]
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o Skin Contact: In case of skin contact, wash the affected area immediately with plenty of soap
and water.[3][5]

» Eye Contact: If the compound comes into contact with the eyes, rinse cautiously with water
for several minutes.[3][5]

 Ingestion: If swallowed, rinse the mouth and seek immediate medical attention.[3][5]
o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3][5]

» Disposal: Dispose of the chemical and its container in accordance with local regulations at
an approved waste disposal plant.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

